Cas no 37812-51-4 (4-[(morpholin-4-yl)methyl]benzonitrile)

• Product Name: 4-[(morpholin-4-yl)methyl]benzonitrile
• CAS No: 37812-51-4
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• MDL: MFCD00454271
• CID: 308217
• PubChem ID: 216864
• Update Time: 2025-11-07

4-[(morpholin-4-yl)methyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Morpholinomethyl)benzonitrile
• 4-(4-morpholinylmethyl)Benzonitrile
• 4-(morpholin-4-ylmethyl)benzonitrile
• 4-(MORPHOLIN-4-YLMETHYL)BENZONITRILE HYDROCHLORIDE
• Benzonitrile,4-(4-morpholinylmethyl)-
• NULL
• p-Tolunitrile, alpha-(4-morpholinyl)-
• 4-Morpholin-4-ylmethylbenzonitrile
• alpha-(4-Morpholinyl)-p-tolunitrile
• Benzonitrile, 4-(4-morpholinylmethyl)-
• 4-(morpholin-4-ylmethyl)benzenecarbonitrile
• 4-[(morpholin-4-yl)methyl]benzonitrile
• Oprea1_430604
• Oprea1_422363
• BCZLYNFDOJXWGN-UHFFFAOYSA-N

• MDL： MFCD00454271
• Inchi： 1S/C12H14N2O/c13-9-11-1-3-12(4-2-11)10-14-5-7-15-8-6-14/h1-4H,5-8,10H2
• InChI Key： BCZLYNFDOJXWGN-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC(C#N)=CC=2)CC1
• BRN： 1114259

Computed Properties

• Exact Mass: 202.11100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 36.3

Experimental Properties

• Color/Form: Not available
• Melting Point: 84-89°C
• Boiling Point: 332.4℃ at 760 mmHg
• PSA: 36.26000
• LogP: 1.32838
• Solubility: Not available

4-[(morpholin-4-yl)methyl]benzonitrile Security Information

• Signal Word：Danger
• Hazard Statement： H301-H314-H318
• Warning Statement： P261-P280-P301+P310-P305+P351+P338-P310
• HazardClass：8,6.1
• PackingGroup：Ⅲ
• Storage Condition：Sealed in dry,Room Temperature(BD91461)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 4-[(morpholin-4-yl)methyl]benzonitrile

4-[(Morpholin-4-yl)methyl]benzonitrile: A Comprehensive Overview

4-[(Morpholin-4-yl)methyl]benzonitrile, also known by its CAS number CAS No 37812-51-4, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring a benzonitrile group and a morpholine substituent, has garnered attention due to its potential in drug discovery, material synthesis, and catalytic processes. Recent advancements in synthetic methodologies and its structural modifications have further expanded its utility in both academic and industrial settings.

The molecular structure of 4-[(Morpholin-4-yl)methyl]benzonitrile comprises a benzene ring substituted with a nitrile group at the para position relative to a morpholine-containing methyl group. The morpholine moiety introduces unique electronic and steric properties, making this compound highly amenable to various chemical transformations. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents targeting specific biological pathways.

One of the most notable applications of CAS No 37812-51-4 is in the field of medicinal chemistry. Researchers have exploited its structural flexibility to design and synthesize compounds with enhanced bioavailability and selectivity. For instance, recent findings demonstrate that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and beta-secretase. These advancements underscore the potential of 4-[(Morpholin-4-yl)methyl]benzonitrile as a lead compound for drug development.

In addition to its pharmacological applications, this compound has found utility in materials science. Its ability to undergo various polymerization reactions has led to the development of novel polymeric materials with tailored mechanical and thermal properties. Recent studies have explored its use as a building block for high-performance polymers suitable for advanced electronics and aerospace applications.

The synthesis of 4-[(Morpholin-4-yl)methyl]benzonitrile has also been optimized in recent years, with researchers adopting more efficient and environmentally friendly methodologies. For example, catalytic cross-coupling reactions and microwave-assisted synthesis have been employed to enhance reaction yields while reducing energy consumption and waste generation.

From a toxicological perspective, studies on CAS No 37812-51-4 have focused on assessing its safety profile for industrial and therapeutic uses. Results indicate that under controlled conditions, this compound exhibits low toxicity, making it suitable for applications where human exposure is anticipated.

In conclusion, 4-[(Morpholin-4-yl)methyl]benzonitrile, with its distinctive chemical properties and diverse applications, remains a focal point in contemporary chemical research. As advancements in synthetic chemistry continue to unfold, this compound is poised to play an increasingly significant role in driving innovation across multiple disciplines.